Cas no 101418-33-1 (ethanamine, 2,2'-dithiobis-, calcium salt (1:1))
101418-33-1 structure
Product Name:ethanamine, 2,2'-dithiobis-, calcium salt (1:1)
CAS No:101418-33-1
MF:C4H12CaN2S2
MW:192.359477043152
CID:1129107
PubChem ID:58345
Update Time:2025-04-20
ethanamine, 2,2'-dithiobis-, calcium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- ethanamine, 2,2'-dithiobis-, calcium salt (1:1)
- calcium,2-(2-aminoethyldisulfanyl)ethanamine
- 101418-33-1
- 2,2'-Dithiobisethylamine calcium salt
- DTXSID00143921
- ETHYLAMINE, 2,2'-DITHIOBIS-, CALCIUM SALT
-
- Inchi: 1S/C4H12N2S2.Ca/c5-1-3-7-8-4-2-6;/h1-6H2;/q;+2
- InChI Key: GZLPHDXOPWOHAL-UHFFFAOYSA-N
- SMILES: [Ca+2].S(CCN)SCCN
Computed Properties
- Exact Mass: 192.00696
- Monoisotopic Mass: 152.04419
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 37
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
Experimental Properties
- Boiling Point: 264.8°C at 760 mmHg
- Flash Point: 114°C
- PSA: 52.04
- LogP: 1.68580
ethanamine, 2,2'-dithiobis-, calcium salt (1:1) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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